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Compound of Interest

Compound Name:
4-(trans-4-

Propylcyclohexyl)phenol

Cat. No.: B2842549 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Introduction
4-(trans-4-Propylcyclohexyl)phenol is an organic compound utilized as a key intermediate in

the synthesis of liquid crystals and potentially in the development of novel polymers.[1][2][3] Its

molecular structure, featuring a phenolic hydroxyl group and a hydrophobic propylcyclohexyl

substituent, imparts unique properties that are valuable in materials science.[1] However, as

with many phenolic compounds, a thorough understanding of its hazard profile and adherence

to strict safety protocols are paramount to ensure the well-being of laboratory personnel and

the integrity of research. This guide provides a comprehensive overview of the safety data,

handling precautions, and emergency procedures for 4-(trans-4-Propylcyclohexyl)phenol,
designed to empower researchers with the knowledge to work with this compound safely and

effectively.

Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.[4][5][6] Based on available

safety data sheets, 4-(trans-4-Propylcyclohexyl)phenol is classified as follows:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[7]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[7]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[7]

Signal Word: Warning[7]

Pictograms:

It is crucial to note that some suppliers may provide differing classifications. For instance, one

safety data sheet suggests the product does not meet the criteria for classification in any

hazard class.[8] In such instances of conflicting information, a conservative approach that

assumes the higher hazard classification is warranted to ensure maximum safety.

Toxicological Profile
While comprehensive toxicological properties of 4-(trans-4-Propylcyclohexyl)phenol have

not been thoroughly investigated, its classification as a phenolic compound necessitates a

cautious approach.[7] Phenols, as a class, are known to be readily absorbed through the skin

and can cause systemic toxicity, affecting the central nervous system, liver, and kidneys.[9][10]

Acute exposure to phenols can cause severe skin burns, which may initially be painless due to

a local anesthetic effect.[9][11] Ingestion of even small amounts of some phenols can be fatal.

[9] Chronic exposure may lead to a range of health issues, including dermatitis, and organ

damage.[9][10]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling.
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Property Value

Molecular Formula C₁₅H₂₂O[12]

Molecular Weight 218.33 g/mol [12]

Appearance
White to light yellow crystalline powder.[3][12]

[13]

Melting Point 138 °C (lit.)[1][3][12][14]

Boiling Point 339.8 °C at 760 mmHg[12]

Flash Point 176.7 °C[12]

Solubility
Soluble in Methanol.[12] Water solubility is very

low (125 µg/L at 20°C).[1][3][12]

Vapor Pressure 0.000567 mmHg at 25°C[12]

Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is the cornerstone of laboratory

safety.

Engineering Controls
The primary line of defense against exposure is the use of effective engineering controls.

Fume Hood: All work with 4-(trans-4-Propylcyclohexyl)phenol, especially when handling

the powder or creating solutions, must be conducted in a certified chemical fume hood to

minimize inhalation of dust and vapors.[15][16]

Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust

of the fume hood.[7]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is mandatory to prevent skin and eye contact.

Caption: PPE selection flowchart for handling 4-(trans-4-Propylcyclohexyl)phenol.
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Eye and Face Protection: Chemical safety goggles are required at all times.[15] When there

is a potential for splashing, a face shield should be worn in addition to goggles.[11][15]

Skin Protection: A fully buttoned lab coat must be worn.[15] For handling the solid and

concentrated solutions, gloves made of neoprene or butyl rubber are recommended.[15][17]

If using nitrile gloves, double-gloving is a prudent measure, with immediate replacement if

contact with the chemical occurs.[15]

Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a NIOSH-

approved respirator with an appropriate organic vapor cartridge and particulate filter should

be used.[18]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[9]

Do not eat, drink, or smoke in laboratory areas.[19]

Remove contaminated clothing immediately and wash before reuse.[20]

Storage Requirements
Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Store in a cool, dry, and well-ventilated area.[9][11]

Keep containers tightly closed to prevent absorption of moisture.[17]

Store away from strong oxidizing agents and incompatible materials.[9][17]

Store below eye level to minimize the risk of spills to the face and eyes.[17]

Emergency Procedures
Preparedness for emergencies is a critical component of laboratory safety.

First-Aid Measures
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[7][9]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[9][11] After initial rinsing, washing the

affected area with polyethylene glycol (PEG 300 or 400) is highly recommended if available.

[16] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[7][9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7][11]

Spill and Leak Procedures
Small Spills: For small spills of the solid, carefully sweep up the material to avoid creating

dust and place it in a sealed, labeled container for disposal.[7] The area should then be

decontaminated.

Large Spills: For larger spills, evacuate the area and prevent entry. If flammable dust clouds

could be generated, eliminate all ignition sources.[9] Contact your institution's environmental

health and safety department for assistance with cleanup.

In all cases of spills, appropriate PPE must be worn during cleanup.[16]

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[7] Avoid using a solid stream of water as it may scatter the material.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Caption: General emergency response workflow for incidents involving 4-(trans-4-
Propylcyclohexyl)phenol.
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Disposal Considerations
All waste containing 4-(trans-4-Propylcyclohexyl)phenol must be treated as hazardous

waste.

Collect waste in a clearly labeled, sealed container.[9]

Dispose of the waste through a licensed professional waste disposal service in accordance

with all local, state, and federal regulations.[7]

Do not dispose of this chemical down the drain.[7]

Conclusion
4-(trans-4-Propylcyclohexyl)phenol is a valuable compound in materials science research.

However, its potential hazards necessitate a culture of safety and strict adherence to the

protocols outlined in this guide. By understanding the risks, utilizing appropriate engineering

controls and personal protective equipment, and being prepared for emergencies, researchers

can handle this compound with confidence and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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